Cas no 2940945-94-6 (5-Chlorothiazole-2-carboxylic acid;potassium salt)

5-Chlorothiazole-2-carboxylic acid potassium salt is a versatile intermediate in organic synthesis, particularly valued for its reactivity in heterocyclic chemistry. The potassium salt form enhances solubility in polar solvents, facilitating its use in nucleophilic substitution and coupling reactions. Its thiazole core and chlorinated moiety make it a useful precursor for pharmaceuticals, agrochemicals, and functional materials. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. Its high purity and well-defined structure allow for precise control in reaction pathways, making it a reliable choice for researchers developing novel thiazole derivatives.

5-Chlorothiazole-2-carboxylic acid;potassium salt structure

2940945-94-6 structure

Product Name:5-Chlorothiazole-2-carboxylic acid;potassium salt

CAS No:2940945-94-6

MF:C₄H₂ClKNO₂S

MW:202.68047952652

CID:6800873

PubChem ID:171370390

Update Time:2025-10-07

5-Chlorothiazole-2-carboxylic acid;potassium salt Chemical and Physical Properties

Names and Identifiers

- 5-chlorothiazole-2-carboxylic acid;potassium salt
- 2940945-94-6
- 5-Chlorothiazole-2-carboxylic acid;potassium salt
- Inchi： 1S/C4H2ClNO2S.K/c5-2-1-6-3(9-2)4(7)8;/h1H,(H,7,8);
- InChI Key： LTGSAWYGQXBRIY-UHFFFAOYSA-N
- SMILES： [K].ClC1=CN=C(C(=O)O)S1

Computed Properties

Exact Mass: 201.9131837g/mol
Monoisotopic Mass: 201.9131837g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.4Å²

5-Chlorothiazole-2-carboxylic acid;potassium salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR02AI21-500mg	5-chlorothiazole-2-carboxylic acid;potassium salt	2940945-94-6	97%	500mg	$320.00	2025-02-18
Aaron	AR02AI21-1g	5-chlorothiazole-2-carboxylic acid;potassium salt	2940945-94-6	97%	1g	$457.00	2025-02-18
Aaron	AR02AI21-100mg	5-chlorothiazole-2-carboxylic acid;potassium salt	2940945-94-6	97%	100mg	$135.00	2025-02-18
Aaron	AR02AI21-250mg	5-chlorothiazole-2-carboxylic acid;potassium salt	2940945-94-6	97%	250mg	$224.00	2025-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2127747-100mg	5-Chlorothiazole-2-carboxylic acid, potassium salt	2940945-94-6	98%	100mg	￥1905.00	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2127747-250mg	5-Chlorothiazole-2-carboxylic acid, potassium salt	2940945-94-6	98%	250mg	￥3388.00	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2127747-500mg	5-Chlorothiazole-2-carboxylic acid, potassium salt	2940945-94-6	98%	500mg	￥4842.00	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2127747-1g	5-Chlorothiazole-2-carboxylic acid, potassium salt	2940945-94-6	98%	1g	￥5534.00	2024-08-03